3-((6-Chloropyrimidin-4-yl)amino)tetrahydrothiophene 1,1-dioxide

• IUPAC Name: 6-chloro-N-(1,1-dioxothiolan-3-yl)pyrimidin-4-amine
• InChI: InChI=1S/C8H10ClN3O2S/c9-7-3-8(11-5-10-7)12-6-1-2-15(13,14)4-6/h3,5-6H,1-2,4H2,(H,10,11,12)
• InChI Key: VAVBOEFWMUSJKC-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1NC2=CC(=NC=N2)Cl
• Molecular Formula: C8H10ClN3O2S
• Molecular Weight: 247.70 g/mol

Description

3-((6-Chloropyrimidin-4-yl)amino)tetrahydrothiophene 1,1-dioxide (3-CPT-1,1-dioxide) is an organic compound that has recently been studied for its potential applications in scientific research. It is an analog of the thiophene derivative, 3-CPT-1,1-dioxide, which has been used in a variety of studies due to its unique structure and properties. This compound has been found to be a useful tool in the study of biological processes and drug development.

Scientific Research Applications

Pyrimidine Derivatives in Scientific Research

Pyrimidine derivatives are known for their wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and antiviral activities. Research developments in the synthesis, anti-inflammatory activities, and structure–activity relationships of pyrimidine derivatives highlight their significance in medical and pharmaceutical chemistry. For instance, substituted 1,2,3,4 tetrahydropyrimidine derivatives have been investigated for their in-vitro anti-inflammatory activity, demonstrating the potential of pyrimidine core structures in developing new therapeutic agents (Rashid et al., 2021).

Tetrahydrothiophene Dioxide Applications

Compounds containing tetrahydrothiophene dioxide structures are less commonly reported in the context of their direct applications in scientific research. However, sulfur-containing heterocycles, similar to tetrahydrothiophene, have been explored for their roles in various chemical and environmental processes. The presence of sulfur heterocycles in environmental samples, for example, can be indicative of certain chemical processes or pollution sources. The study on potential sources of polychlorinated dibenzothiophenes in the Passaic River is an example of environmental research involving sulfur heterocycles (Huntley et al., 1994).